Cas no 100499-85-2 (1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester)

1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester structure
100499-85-2 structure
Product Name:1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester
CAS No:100499-85-2
MF:C22H35NO3
MW:361.518206834793
CID:1060364
PubChem ID:11035819
Update Time:2025-04-20

1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester
    • Ethyl 1-[(4RS)-4-[4-(1,1-Dimethylethyl)phenyl]-4-hydroxybutyl]piperidine-4-carboxylate
    • Ethyl 1-(4-(4-(1,1-dimethylethyl)phenyl)-4-hydroxybutyl)piperidine-4-carboxylate
    • Ethyl 1-[(4RS)-4-[4-(1,1-Dimethylethyl)phenyl]-4-hydroxybutyl]-piperidine-4-carboxylate
    • 4-Piperidinecarboxylic acid, 1-(4-(4-(1,1-dimethylethyl)phenyl)-4-hydroxybutyl)-, ethyl ester
    • ethyl 1-[4-(4-tert-butylphenyl)-4-hydroxybutyl]piperidine-4-carboxylate
    • DB-310976
    • Terfenadine impurity J [EP]
    • 100499-85-2
    • TERFENADINE IMPURITY J [EP IMPURITY]
    • Ethyl 1-((4RS)-4-(4-(1,1-dimethylethyl)phenyl)-4-hydroxybutyl)piperidine-4-carboxylate
    • UNII-EN6VVX638B
    • EN6VVX638B
    • Ethyl 1-[(4RS)-4-[4-(1,1-Dimethylethyl)phenyl]-4-hydroxybutyl]-piperidine-4-carboxylate; Terfenadine Imp. J (EP); Terfenadine Impurity J
    • Ethyl 1-(4-(4-(tert-butyl)phenyl)-4-hydroxybutyl)piperidine-4-carboxylate
    • Inchi: 1S/C22H35NO3/c1-5-26-21(25)18-12-15-23(16-13-18)14-6-7-20(24)17-8-10-19(11-9-17)22(2,3)4/h8-11,18,20,24H,5-7,12-16H2,1-4H3
    • InChI Key: QEAAPQXURBSWHU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CCN(CCCC(C2C=CC(=CC=2)C(C)(C)C)O)CC1)=O

Computed Properties

  • Exact Mass: 361.26169398g/mol
  • Monoisotopic Mass: 361.26169398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.039±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.29 g/l) (25 º C),

1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester Security Information

1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B693815-250mg
1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester
100499-85-2
250mg
$ 207.00 2023-04-18
TRC
B693815-2.5g
1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester
100499-85-2
2.5g
$ 1200.00 2023-09-08

1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester Related Literature

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.